Cas no 1805477-46-6 (6-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride)

• Product Name: 6-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride
• CAS No: 1805477-46-6
• MF: C₈H₄Br₂ClNO₂S
• MW: 373.448858261108
• CID: 4982195
• Update Time: 2025-10-29

6-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H4Br2ClNO2S/c9-3-6-5(4-12)1-2-7(10)8(6)15(11,13)14/h1-2H,3H2
• InChI Key： RLKWNNJZFJFRJM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(CBr)=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.9
• Topological Polar Surface Area: 66.3

Additional information on 6-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride

Introduction to 6-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride (CAS No. 1805477-46-6)

6-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride, identified by the CAS number 1805477-46-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound belongs to the class of benzenesulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of multiple reactive functional groups, including bromo and cyano substituents, makes this compound a versatile building block for further chemical modifications and applications.

The structure of 6-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride features a benzene ring substituted with a sulfonyl chloride group at the 4-position, a bromo group at the 6-position, another bromo group at the 2-position, and a cyano group at the 3-position. This arrangement of functional groups provides multiple sites for chemical reactions, enabling its use in diverse synthetic pathways. The sulfonyl chloride moiety is particularly valuable for introducing sulfonamide functionalities, which are prevalent in many therapeutic agents.

In recent years, there has been a growing interest in the development of novel sulfonamide-based drugs due to their broad spectrum of biological activities. 6-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride serves as an excellent precursor for synthesizing sulfonamides with potential pharmaceutical applications. For instance, researchers have utilized this compound to develop new sulfonamide derivatives with enhanced antimicrobial and anti-inflammatory properties. The bromo and cyano groups further enhance its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations.

One of the most notable applications of 6-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride is in the synthesis of heterocyclic compounds. Heterocycles are essential components of many drugs and natural products, and their structural diversity often correlates with biological activity. By reacting this compound with various nucleophiles, chemists can construct complex heterocyclic frameworks that may exhibit desirable pharmacological effects. For example, studies have demonstrated its utility in generating thiazole and pyridine derivatives, which are known for their roles in medicinal chemistry.

The reactivity of the sulfonyl chloride group in 6-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride allows for facile formation of sulfonamides when reacted with amines or amide nucleophiles. This reaction is highly efficient and widely used in both academic and industrial settings. Additionally, the presence of bromo groups enables palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are crucial for constructing carbon-carbon bonds in complex molecular architectures.

Recent advances in synthetic methodologies have further expanded the utility of 6-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride. For instance, transition-metal-catalyzed reactions have been employed to introduce additional functional groups at specific positions on the benzene ring. These modifications have led to the discovery of new pharmacophores with improved bioavailability and reduced toxicity. Such innovations underscore the importance of this compound as a key intermediate in drug discovery efforts.

The cyano group in 6-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride also plays a critical role in its reactivity. It can be reduced to an amine or converted into other functional groups through various chemical transformations. This versatility makes it a valuable starting material for synthesizing a wide range of derivatives with tailored properties. Researchers have leveraged these properties to develop novel compounds with applications in areas such as oncology and neurology.

In conclusion, 6-Bromo-2-bromomethyl-3-cyanobenzenesulfonyl chloride (CAS No. 1805477-46-6) is a multifunctional organic compound that serves as an important intermediate in pharmaceutical synthesis. Its unique structural features enable diverse chemical modifications, making it indispensable for developing new drugs and biologically active molecules. The ongoing research into its applications highlights its significance in modern medicinal chemistry and underscores its potential to contribute to future therapeutic advancements.